Cas no 30414-37-0 (5,5-dimethyloxolan-2-ol)

• Product Name: 5,5-dimethyloxolan-2-ol
• CAS No: 30414-37-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1442689
• PubChem ID: 12218391
• Update Time: 2025-10-25

5,5-dimethyloxolan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Furanol, tetrahydro-5,5-dimethyl-
• 5,5-dimethyloxolan-2-ol
• SCHEMBL4610469
• 30414-37-0
• 5,5-dimethyltetrahydrofuran-2-ol
• EN300-1165857
• QAHXHJJVMHUXJF-UHFFFAOYSA-N
• DTXSID30480977

• Inchi： 1S/C6H12O2/c1-6(2)4-3-5(7)8-6/h5,7H,3-4H2,1-2H3
• InChI Key： QAHXHJJVMHUXJF-UHFFFAOYSA-N
• SMILES： O1C(CCC1(C)C)O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 5,5-dimethyloxolan-2-ol

Comprehensive Guide to 5,5-dimethyloxolan-2-ol (CAS No. 30414-37-0): Properties, Applications, and Industry Insights

5,5-dimethyloxolan-2-ol (CAS No. 30414-37-0) is a versatile cyclic ether alcohol with a molecular formula of C6H12O2. This compound, also known as 2-hydroxy-5,5-dimethyltetrahydrofuran, has garnered significant attention in pharmaceutical, fragrance, and specialty chemical industries due to its unique structural properties. The oxolane ring system, combined with hydroxyl and dimethyl functional groups, makes it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for 5,5-dimethyloxolan-2-ol has surged, driven by its role in green chemistry and sustainable manufacturing. Researchers are exploring its potential as a bio-based solvent, aligning with the global shift toward eco-friendly alternatives. A 2023 study highlighted its low toxicity profile, making it a candidate for replacing traditional volatile organic compounds (VOCs) in coatings and adhesives. This aligns with trending searches like "sustainable chemical substitutes" and "non-toxic industrial solvents," reflecting growing consumer and regulatory pressures.

The synthesis of CAS 30414-37-0 typically involves catalytic hydrogenation or enzymatic reduction of precursor ketones, offering high selectivity. Advanced techniques like flow chemistry have improved yield scalability, addressing frequent queries such as "how to optimize 5,5-dimethyloxolan-2-ol production." Its stability under acidic conditions further expands applications in polymer modification, a topic gaining traction in material science forums.

From a commercial perspective, 5,5-dimethyloxolan-2-ol is priced competitively due to efficient manufacturing processes. Analytical methods like GC-MS and NMR ensure purity compliance, critical for pharmaceutical-grade batches—searches for "purity standards for CAS 30414-37-0" underscore this focus. Regulatory databases list it under REACH and TSCA, with no significant restrictions, easing international trade.

Future prospects include its integration into flavor enhancers, leveraging its mild, sweet odor profile. As industries prioritize "natural-derived additives," this compound’s biodegradability positions it favorably. Collaborative R&D efforts, particularly in Europe and North America, aim to unlock novel derivatives for high-value niches like controlled-release agrochemicals.